(E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H17F2N3O2S/c17-16(18)7-5-11(6-8-16)15-20-14(23-21-15)10-19-13(22)4-3-12-2-1-9-24-12/h1-4,9,11H,5-8,10H2,(H,19,22)/b4-3+
• InChI Key: ZDZBNEPSQWJNLD-ONEGZZNKSA-N
• Canonical SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)C=CC3=CC=CS3)(F)F
• Isomeric SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)/C=C/C3=CC=CS3)(F)F
• Molecular Formula: C16H17F2N3O2S
• Molecular Weight: 353.4 g/mol

Description

(E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H17F2N3O2S and its molecular weight is 353.39. The purity is usually 95%.
BenchChem offers high-quality (E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

A study highlights the use of thiosemicarbazide derivatives as precursors for synthesizing various heterocyclic compounds, including imidazole, 1,3,4-oxadiazole, and others, demonstrating the versatility of these compounds in generating a wide range of heterocycles with potential biological activities (Elmagd et al., 2017).

Materials Science and Polymer Chemistry

In materials science, the synthesis and characterization of copolymers incorporating oxadiazole and carbazole units show the potential of these molecules in creating materials with desirable optical and thermal properties. This research indicates the applicability of such compounds in the development of advanced materials (Zhi-yuan, 2012).

Medicinal Chemistry and Drug Design

Medicinal chemistry research explores the design, synthesis, and evaluation of molecules for their potential as anticancer agents, highlighting the role of heterocyclic compounds derived from acrylamide in drug discovery efforts. For instance, the development of N-substituted derivatives of triazole-thiones demonstrates the synthetic flexibility of acrylamide derivatives in producing compounds with potential therapeutic applications (Vardanyan et al., 2021).

Photovoltaic Applications

Organic sensitizers for solar cell applications represent another field where compounds similar to "(E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide" find relevance. Molecular engineering of organic sensitizers incorporating donor and electron-conducting groups showcases the potential of these molecules in enhancing the efficiency of solar cells (Kim et al., 2006).